Cas no 192376-47-9 ((2S)-4-(Pyridin-3-yl)butane-1,2-diol)

(2S)-4-(Pyridin-3-yl)butane-1,2-diol structure
192376-47-9 structure
Product Name:(2S)-4-(Pyridin-3-yl)butane-1,2-diol
CAS No:192376-47-9
MF:C9H13NO2
MW:167.205022573471
CID:2787516
PubChem ID:57152546
Update Time:2025-04-21

(2S)-4-(Pyridin-3-yl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 192376-47-9
    • SCHEMBL7831473
    • DTXSID70720420
    • (2S)-4-(Pyridin-3-yl)butane-1,2-diol
    • Inchi: 1S/C9H13NO2/c11-7-9(12)4-3-8-2-1-5-10-6-8/h1-2,5-6,9,11-12H,3-4,7H2/t9-/m0/s1
    • InChI Key: YLYBMCORGKBUGR-VIFPVBQESA-N
    • SMILES: O[C@H](CO)CCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 167.094628657Da
  • Monoisotopic Mass: 167.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.4Ų
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